2-(Ethoxyimino)malononitrile
Overview
Description
2-(Ethoxyimino)malononitrile is a chemical compound that is used as a building block in organic synthesis . It is a colorless or white solid, although aged samples may appear yellow or even brown . The compound has a linear formula of C12H11N3O .
Synthesis Analysis
The synthesis of this compound involves a series of reactions. A mixture of malononitrile, triethoxymethane, and acetic anhydride are heated at 150 °C for 20 minutes . This method is mainly practiced in China where environmental rules are lax .Molecular Structure Analysis
The molecular structure of this compound is determined by X-ray diffraction (XRD). The results show that the co-oriented molecules in the crystal are linked via C-H···N≡C non-covalent interactions . The molecules are linked into infinite chains via C-H···N≡C close contacts with a distance of 2.494 Å .Chemical Reactions Analysis
This compound is a very convenient building block for the construction of various heterocycles and is assumed to be an intermediate in different three-component reactions . It is also involved in the green multicomponent synthesis of biologically relevant dicyano 2- (2-oxoindolin-3-ylidene) malononitriles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are determined by various methods such as melting point analysis, molecular weight determination, BET surface area analysis of nanoparticles, dynamic light scattering, zeta potential analysis, and viscosity .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-ethoxyiminopropanedinitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O/c1-2-9-8-5(3-6)4-7/h2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSHSRYJYYUXPMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCON=C(C#N)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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